Cas no 106339-58-6 (31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-,1,1-dimethylethyl ester)

• Product Name: 31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-,1,1-dimethylethyl ester
• CAS No: 106339-58-6
• MF: C₅₄H₉₈N₆O₁₃
• MW: 1039.38833665848
• CID: 1176770
• Update Time: 2024-08-05

31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-,1,1-dimethylethyl ester
• 31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid, 30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-, 1,1-dimethylethyl ester

• Inchi： 1S/C54H98N6O13/c1-8-11-14-17-23-32-50(66)71-58(45(4)61)42-29-20-26-39-55-46(62)35-37-48(64)59(72-51(67)33-24-18-15-12-9-2)43-30-21-27-40-56-47(63)36-38-49(65)60(73-52(68)34-25-19-16-13-10-3)44-31-22-28-41-57-53(69)70-54(5,6)7/h8-44H2,1-7H3,(H,55,62)(H,56,63)(H,57,69)
• InChI Key： CRYRBXALNCOICC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCCN(OC(=O)CCCCCCC)C(=O)CCC(=O)NCCCCCN(OC(=O)CCCCCCC)C(=O)CCC(=O)NCCCCCN(C(C)=O)OC(=O)CCCCCCC

Computed Properties

• Exact Mass: 1038.71964

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• PSA: 236.36
• pka: 12.87±0.46(Predicted)